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Method Validation Summary

Validation Parameter

Result for the Overall Method (9 ARVS)

Extraction Volume

Sample Preparation

Analytical Technique

Chromatography

Column

Mobile Phases

Gradient

Linearity (R?)

Dynamic Ranges

Trueness

50 pL of human plasma [1]

Protein precipitation with acetonitrile containing internal standards [1]

Ultra Performance Liquid Chromatography-Tandem Mass Spectrometry
(UPLC-MS/MS) [1]

Waters CORTECS T3 (2.1 x 100 mm; 1.6 pym) [1]

(A) 0.1% formic acid in water; (B) Acetonitrile [1]

Multistep gradient over 7.5 minutes [1]

> 0.99 for all analytes across two ranges [1]

1 - 250 ng/mL and 100 - 5000 ng/mL [1]

89.7 - 104.1% [1]
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Validation Parameter Result for the Overall Method (9 ARVS)
Precision (CV) < 15% [1]
Run Time 7.5 minutes [1]

Detailed Experimental Protocol

The method was designed for the simultaneous quantification of a panel of nine antiretrovirals in human

plasma. Below are the key steps and conditions [1]:

e Sample Preparation: A simple protein precipitation was performed. Specifically, 50 yL of plasma was
mixed with acetonitrile that contained the internal standards (including Cabotegravir-d5). The
supernatant was then reconstituted in a volume of 50uL (for the high concentration range) or 400uL
(for the low concentration range) after drying [1].

¢ UPLC Conditions:

Column Temperature: 55°C

Flow Rate: 0.300 mL/min

Injection Volume: Not specified in the provided excerpt.

Gradient Program:

= 0-1.0 min: 97% A

= 1.0-1.5 min: Linear gradient to 80% A

= 1.5-4.0 min: Decrease to 15% A

= 4.0-5.0 min: Increase to 50% A

= 5.0-7.0 min: Return to initial conditions (97% A)

= 7.0-7.5 min: Hold at 97% A for re-equilibration [1].

¢ MS/MS Conditions:

o lonization Mode: Positive electrospray ionization (H-ESI)
o Scan Mode: Selected Reaction Monitoring (SRM)
o Spray Voltage: 3.0 kV

[e]

o

o

[¢]

o Vaporizer Temperature: 350°C
o lon Transfer Capillary Temperature: 350°C [1].
e Specific Transitions for Cabotegravir-d5:
o Precursor lon (m/z): 411.03
Product lon (m/z): 267.96
Collision Energy: 24 eV
Retention Time: 3.62 minutes [1].

o

[¢]

[¢]
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Experimental Workflow

The diagram below outlines the complete workflow of the analytical method, from sample preparation to

data analysis.

Sample Preparation:
* 50 pL plasma

* Protein precipitation

with acetonitrile & IS

UPLC Separation
* CORTECS T3 column
7.5 min gradient

MS/MS Detection
» Positive ESI mode
« SRM monitoring

Validation Report

Click to download full resolution via product page
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Important Considerations for Researchers

¢ ICH Guidelines: While this method was validated per FDA guidelines [1], the ICH Q2(R2) guideline
provides the internationally accepted framework for analytical procedure validation [2]. You should
cross-reference the presented parameters (like accuracy, precision, linearity) with the definitions and
criteria in ICH Q2(R2).

¢ Role of Cabotegravir-d5: In this method, Cabotegravir-d5 serves as a stable isotope-labeled
internal standard for cabotegravir [1]. Its primary function is to correct for variability in sample
preparation and instrument analysis, thereby improving the accuracy and precision of the
guantification.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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